Cas no 851975-09-2 (3-2-(2-Cyanophenoxy)phenylacrylic Acid)

• Product Name: 3-2-(2-Cyanophenoxy)phenylacrylic Acid
• CAS No: 851975-09-2
• CID: 4660377
• Update Time: 2025-07-21

3-2-(2-Cyanophenoxy)phenylacrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-CYANOPHENOXY)PHENYL]ACRYLIC ACID
• 2-Propenoic acid, 3-[2-(2-cyanophenoxy)phenyl]-
• 3-2-(2-Cyanophenoxy)phenylacrylic Acid

Experimental Properties

• Melting Point: 214-216°C

3-2-(2-Cyanophenoxy)phenylacrylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-2-(2-Cyanophenoxy)phenylacrylic Acid

Comprehensive Overview of 3-2-(2-Cyanophenoxy)phenylacrylic Acid (CAS No. 851975-09-2): Properties, Applications, and Industry Insights

3-2-(2-Cyanophenoxy)phenylacrylic Acid (CAS No. 851975-09-2) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This acrylic acid derivative combines a cyanophenoxy moiety with a phenylacrylic acid backbone, making it a versatile intermediate for synthesizing advanced materials. Its molecular formula, C₁₆H₁₁NO₃, and precise weight of 265.26 g/mol underscore its potential in precision applications.

Recent studies highlight the compound's role in developing photoactive polymers and drug delivery systems, aligning with the growing demand for sustainable biomaterials. Researchers are particularly interested in its UV-absorbing properties, which are critical for organic electronics and protective coatings. The presence of both cyano and carboxylic acid functional groups allows for diverse chemical modifications, enabling tailored solutions for high-performance additives.

From an industrial perspective, 851975-09-2 addresses key challenges in green chemistry. Its potential as a biocompatible crosslinker aligns with the global shift toward eco-friendly manufacturing. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. The compound's stability under ambient conditions further enhances its practicality for large-scale synthesis.

Emerging applications in OLED technology have sparked renewed interest in this compound. Its electron-withdrawing characteristics improve charge transport in organic semiconductors, a hot topic in renewable energy forums. Furthermore, its compatibility with click chemistry protocols makes it valuable for creating functionalized surfaces in biosensor development.

Quality control protocols for 3-2-(2-Cyanophenoxy)phenylacrylic Acid emphasize chromatographic purity and residual solvent analysis. Regulatory compliance with REACH and FDA guidelines ensures its safe use in cosmetic formulations and medical devices. Storage recommendations typically suggest argon-protected environments to maintain stability, reflecting its sensitivity to oxidative degradation.

The compound's structure-activity relationship continues to be explored in computational chemistry studies. Molecular docking simulations reveal potential interactions with biological targets, opening avenues for therapeutic agent design. These findings position 851975-09-2 as a promising candidate for personalized medicine applications, particularly in targeted therapy development.

Market analysts project growth for fine chemicals like this compound, driven by demand from Asia-Pacific research hubs. Patent filings related to its synthetic methodologies have increased by 22% since 2020, indicating strong commercial interest. Current optimization efforts focus on catalytic efficiency and waste reduction in production processes.

For researchers investigating structure-property correlations, this compound offers valuable insights into π-conjugated systems. Its fluorescence quantum yield and solvatochromic behavior make it particularly relevant for optical material innovation. Collaborative studies between academia and industry are exploring its potential in smart packaging and anti-counterfeiting technologies.